4-oxo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]chromene-2-carboxamide
• InChI: InChI=1S/C20H14N2O3S/c23-16-11-18(25-17-5-2-1-4-14(16)17)20(24)22-12-13-7-8-21-15(10-13)19-6-3-9-26-19/h1-11H,12H2,(H,22,24)
• InChI Key: BGYOKQJBELSWNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NCC3=CC(=NC=C3)C4=CC=CS4
• Molecular Formula: C20H14N2O3S
• Molecular Weight: 362.4 g/mol

Description

4-oxo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-4H-chromene-2-carboxamide is a synthetic compound that belongs to the class of chromene derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Green Synthesis and Biological Activities

One area of research focuses on the synthesis of novel derivatives through green chemistry approaches. For instance, the ionic liquid-mediated synthesis of chromone-pyrimidine coupled derivatives exemplifies an efficient, eco-friendly method, highlighting the molecule's relevance in producing compounds with potential antibacterial and antifungal properties (Nikalje, Tiwari, Seijas Vazquez, & Vázquez-Tato, 2017). This method offers advantages such as excellent yields, short reaction times, and reusable catalysts, emphasizing the molecule's versatility in creating biologically active compounds.

Crystallographic Studies

Research on the crystal structure of derivatives reveals insights into the molecular conformation, which is crucial for understanding the compound's interactions and reactivity. Studies on 4-oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives demonstrate the anti-rotamer conformation about the C-N bond, a feature that might influence the molecule's biological activity and material properties (Reis, Gaspar, Borges, Gomes, & Low, 2013).

Material Science Applications

In material science, the molecule has been incorporated into aromatic polyamides with photosensitive coumarin groups, demonstrating significant properties such as thermal stability and solubility in polar solvents. This research suggests the potential of these compounds in creating new materials with specific optical and thermal properties (Nechifor, 2009).

Antimicrobial Activity

The molecule also serves as a precursor in synthesizing compounds with notable antimicrobial activity. For example, derivatives synthesized under microwave-assisted conditions exhibited significant antibacterial and antifungal activities, showcasing the molecule's utility in developing new antimicrobial agents (Raval, Naik, & Desai, 2012).

Heterocyclic Chemistry

Further research into the molecule's reactions with cyanothioacetamide has led to the formation of chromeno[4,3-b]pyridine derivatives, contributing to heterocyclic chemistry's field by expanding the range of synthesized heterocyclic compounds (Kornev, Tishin, & Sosnovskikh, 2019).